Cas no 67502-94-7 (2H-INDOL-2-ONE, 3-[(4-FLUOROPHENYL)IMINO]-1,3-DIHYDRO-1-METHYL-)

• Product Name: 2H-INDOL-2-ONE, 3-[(4-FLUOROPHENYL)IMINO]-1,3-DIHYDRO-1-METHYL-
• CAS No: 67502-94-7
• MF: C₁₅H₁₁FN₂O
• MW: 254.259046792984
• MDL: MFCD01314946
• CID: 3285093
• PubChem ID: 1240417
• Update Time: 2025-06-18

2H-INDOL-2-ONE, 3-[(4-FLUOROPHENYL)IMINO]-1,3-DIHYDRO-1-METHYL- Chemical and Physical Properties

Names and Identifiers

• 2H-INDOL-2-ONE, 3-[(4-FLUOROPHENYL)IMINO]-1,3-DIHYDRO-1-METHYL-
• MFCD01314946
• AKOS015992574
• AKOS022144092
• 67502-94-7
• 3-[(4-fluorophenyl)imino]-1-methyl-1,3-dihydro-2H-indol-2-one
• 3-(4-fluorophenyl)imino-1-methylindol-2-one
• (3E)-3-[(4-fluorophenyl)imino]-1-methyl-2,3-dihydro-1H-indol-2-one
• Oprea1_183683
• 3M-314S
• AG-205/33149024

• MDL： MFCD01314946
• Inchi： 1S/C15H11FN2O/c1-18-13-5-3-2-4-12(13)14(15(18)19)17-11-8-6-10(16)7-9-11/h2-9H,1H3/b17-14-
• InChI Key： LACZDSOABGNDFU-VKAVYKQESA-N
• SMILES： FC1C=CC(=CC=1)/N=C1\C(N(C)C2C=CC=CC=2\1)=O

Computed Properties

• Exact Mass: 254.08554114Da
• Monoisotopic Mass: 254.08554114Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.7Ų

Additional information on 2H-INDOL-2-ONE, 3-[(4-FLUOROPHENYL)IMINO]-1,3-DIHYDRO-1-METHYL-

Chemical Profile of 2H-INDOL-2-ONE, 3-[(4-FLUOROPHENYL)IMINO]-1,3-DIHYDRO-1-METHYL (CAS No. 67502-94-7)

The compound 2H-INDOL-2-ONE, 3-[(4-fluorophenyl)imino]-1,3-dihydro-1-methyl (CAS No. 67502-94-7) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, featuring a fused indole ring system with an imino substituent and a methyl group, has garnered attention due to its structural complexity and the diverse pharmacological properties it exhibits. The presence of a 4-fluorophenyl group further enhances its chemical versatility, making it a valuable scaffold for drug discovery and development.

From a chemical perspective, the indole core is a well-known pharmacophore found in numerous bioactive natural products and synthetic drugs. The modification of the indole ring with an imino group at the 3-position introduces a polar functional moiety that can interact with biological targets through hydrogen bonding or other non-covalent interactions. Additionally, the 1-methyl substitution at the 1-position of the dihydropyridine ring enhances the lipophilicity of the molecule, which is often crucial for membrane permeability and target binding affinity.

The 4-fluorophenyl group is particularly noteworthy due to its ability to modulate electronic properties and metabolic stability. Fluoro-substituted aromatic rings are widely used in medicinal chemistry to improve drug-like properties such as bioavailability, metabolic resistance, and receptor binding affinity. In this context, 2H-indol-2-one, 3-[4-fluorophenyl)imino]-1,3-dihydro-1-methyl (CAS No. 67502-94-7) emerges as a promising candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structural features of this molecule suggest potential interactions with enzymes and receptors involved in various disease pathways. For instance, the imino group could serve as a hydrogen bond acceptor or donor, facilitating binding to proteins such as kinases or transcription factors. The lipophilic nature of the methyl-substituted dihydropyridine ring may enhance penetration into cellular membranes, improving intracellular access.

In light of these properties, several research groups have investigated derivatives of this compound for their potential therapeutic effects. Studies have shown that modifications in the indole core can lead to compounds with enhanced activity against certain types of cancer cells by inhibiting key signaling pathways. Additionally, the 4-fluorophenyl moiety has been shown to improve selectivity over off-target proteins, reducing side effects associated with drug treatment.

The synthesis of 2H-indol-2-one, 3-[4-fluorophenyl)imino]-1,3-dihydro-1-methyl (CAS No. 67502-94-7) involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the 4-fluorophenyl group efficiently. These methods ensure that impurities are minimized, allowing for rigorous characterization using spectroscopic techniques like NMR spectroscopy and mass spectrometry.

From an industrial standpoint, the scalability of synthesizing this compound is crucial for its commercial viability. Process optimization efforts have focused on reducing reaction times and improving yields without compromising quality control measures. Such advancements are essential for ensuring that pharmaceutical companies can produce sufficient quantities of high-quality material for preclinical and clinical studies.

The pharmacokinetic profile of 2H-indol-2-one, 3-[4-fluorophenyl)imino]-1,3-dihydro-1-methyl (CAS No. 67502-94-7) is another critical aspect that has been studied extensively. Preliminary data suggest that this compound exhibits moderate solubility in water and oil-based solvents, which could influence its absorption and distribution within biological systems. Furthermore, metabolic stability studies indicate that the molecule undergoes biotransformation via Phase II pathways involving glucuronidation or sulfation.

In conclusion,2H-indol-2-one, 3-[4-fluorophenyl)imino]-1,3-dihydro-1-methyl (CAS No. 67502-94-7) represents a structurally intriguing compound with significant potential in drug discovery programs across multiple therapeutic areas including oncology,neurodegenerative diseases,and inflammatory disorders,cardiovascular diseases among others,infectious diseases . Its unique combination of structural features makes it an attractive candidate for further investigation,both in academic research settings as well as industrial pharmaceutical development pipelines .